![molecular formula C18H22N4O3 B2463215 (E)-3-(3,4-dimethoxyphenyl)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)acrylamide CAS No. 1798413-54-3](/img/structure/B2463215.png)
(E)-3-(3,4-dimethoxyphenyl)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)acrylamide
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Description
(E)-3-(3,4-dimethoxyphenyl)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
In a study by Fahim, Elshikh, and Darwish (2019), synthesis methods were explored for compounds similar to (E)-3-(3,4-dimethoxyphenyl)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)acrylamide, focusing on their antitumor activity. Notably, certain synthesized compounds showed significant in vitro antitumor activity against HepG2 cell lines. This suggests potential applications in cancer research and treatment (Fahim, Elshikh, & Darwish, 2019).
Fluorescence Binding Studies
Meng et al. (2012) investigated novel p-hydroxycinnamic acid amides, chemically related to the compound of interest, for their interactions with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. This research provides insights into the binding interactions of similar compounds with proteins, which is crucial for understanding their behavior in biological systems (Meng et al., 2012).
Synthesis of Novel Pyrimidines and Antimicrobial Activities
A study by Ahmed, Elgemeie, and Azzam (2023) involved the synthesis of novel pyrimidine derivatives, including structures resembling the compound . These compounds' antimicrobial properties were explored, indicating potential utility in developing new antimicrobial agents (Ahmed, Elgemeie, & Azzam, 2023).
Molecular Imprinting and Biological Evaluation
Fahim and Abu-El Magd (2021) researched the reaction of related compounds under microwave irradiation, leading to the development of molecular imprinted polymers with potential applications in biological evaluations and computational calculations. This research could influence the design and synthesis of new polymer-based materials (Fahim & Abu-El Magd, 2021).
Properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3/c1-22(2)17-9-10-19-16(21-17)12-20-18(23)8-6-13-5-7-14(24-3)15(11-13)25-4/h5-11H,12H2,1-4H3,(H,20,23)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAMSAWMBZHLUEE-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1)CNC(=O)C=CC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=NC(=NC=C1)CNC(=O)/C=C/C2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.